N-[(6-methoxypyridin-2-yl)methyl]-2-(4-methylphenyl)piperidine-1-carboxamide

• IUPAC Name: N-[(6-methoxypyridin-2-yl)methyl]-2-(4-methylphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H25N3O2/c1-15-9-11-16(12-10-15)18-7-3-4-13-23(18)20(24)21-14-17-6-5-8-19(22-17)25-2/h5-6,8-12,18H,3-4,7,13-14H2,1-2H3,(H,21,24)
• InChI Key: DEVVGZSIPVFDGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CCCCN2C(=O)NCC3=NC(=CC=C3)OC
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

N-[(6-methoxypyridin-2-yl)methyl]-2-(4-methylphenyl)piperidine-1-carboxamide is a complex organic compound that has garnered interest in various fields of scientific research. This compound features a piperidine ring, a pyridine ring substituted with a methoxy group, and a carboxamide group, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds under mild conditions . This reaction utilizes palladium as a catalyst and boron reagents to facilitate the coupling of the pyridine and piperidine rings.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize efficiency, often involving precise control of temperature, pressure, and reagent concentrations.

Chemical Reactions Analysis

Types of Reactions

N-[(6-methoxypyridin-2-yl)methyl]-2-(4-methylphenyl)piperidine-1-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The methoxy group on the pyridine ring can be oxidized to form a hydroxyl group.

Reduction: The carboxamide group can be reduced to form an amine.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Electrophilic substitution reactions may involve reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group may yield a hydroxylated pyridine derivative, while reduction of the carboxamide group may produce a piperidine amine.

Scientific Research Applications

N-[(6-methoxypyridin-2-yl)methyl]-2-(4-methylphenyl)piperidine-1-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(6-methoxypyridin-2-yl)methyl]-2-(4-methylphenyl)piperidine-1-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby reducing inflammation and pain.

Comparison with Similar Compounds

Similar Compounds

• N-(6-methoxypyridin-2-yl)-4-methylbenzamide
• N-(4-methylphenyl)-2-(6-methoxypyridin-2-yl)piperidine-1-carboxamide

Uniqueness

N-[(6-methoxypyridin-2-yl)methyl]-2-(4-methylphenyl)piperidine-1-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its methoxy-substituted pyridine ring and piperidine carboxamide structure make it particularly versatile for various applications in research and industry.